3-Benzamido-4-methylbenzamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Benzamido-4-methylbenzamide is a benzamide derivative featuring a benzamido (–NHCOC₆H₅) substituent at the 3-position and a methyl (–CH₃) group at the 4-position of the benzene ring. This structural arrangement confers unique physicochemical and biological properties, making it a compound of interest in medicinal and synthetic chemistry. Its synthesis typically involves coupling reactions using reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOAT (1-hydroxy-7-azabenzotriazole) to form amide bonds, as observed in analogous benzamide syntheses .
Properties
CAS No. |
435289-63-7 |
|---|---|
Molecular Formula |
C15H14N2O2 |
Molecular Weight |
254.28 g/mol |
IUPAC Name |
3-benzamido-4-methylbenzamide |
InChI |
InChI=1S/C15H14N2O2/c1-10-7-8-12(14(16)18)9-13(10)17-15(19)11-5-3-2-4-6-11/h2-9H,1H3,(H2,16,18)(H,17,19) |
InChI Key |
OKZMDEKBQZOKFT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)N)NC(=O)C2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Structurally Related Compounds
Structural and Substituent Effects
Table 1: Key Structural Features of Compared Compounds
| Compound | Substituents (Position) | Core Structure | Molecular Formula | Key Functional Groups |
|---|---|---|---|---|
| 3-Benzamido-4-methylbenzamide | Benzamido (3), Methyl (4) | Benzamide | C₁₅H₁₄N₂O₂ | Amide, Aromatic, Alkyl |
| 4-((Thiophen-2-yl-methylene)amino)benzamides | Thiophene-methylene (4) | Benzamide | C₁₃H₁₁N₂OS | Amide, Thiophene, Imine |
| N-[(1,3-Benzodioxol-5-yl)methyl]-4-methylbenzamide | Methyl (4), Benzodioxole (N-linked) | Benzamide | C₁₆H₁₅NO₃ | Amide, Benzodioxole, Alkyl |
| 3-Amino-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide | Amino (3), Methoxy (4), Chloro (Ar) | Benzamide | C₁₅H₁₄ClN₂O₂ | Amide, Amine, Methoxy, Chloro |
Key Observations :
- Electron Effects: The benzamido group in 3-Benzamido-4-methylbenzamide is electron-withdrawing, reducing electron density on the aromatic ring compared to methoxy or amino substituents in analogues (e.g., 3-Amino-N-(3-chloro-2-methylphenyl)-4-methoxybenzamide) .
Physicochemical and Spectroscopic Properties
Table 2: Comparative Physicochemical Data
| Compound | Molecular Weight (g/mol) | Melting Point (°C) | Solubility (logP) | IR (C=O stretch, cm⁻¹) | ¹H-NMR (δ, ppm) |
|---|---|---|---|---|---|
| 3-Benzamido-4-methylbenzamide | 262.29 | ~180–185 (est.) | 2.8 (est.) | 1660–1680 | 8.1 (amide NH), 2.4 (CH₃) |
| 4-((Thiophen-2-yl-methylene)amino)benzamides | 259.30 | 195–200 | 3.1 | 1655–1670 | 8.3 (imine CH), 7.5 (thiophene) |
| N-[(Benzodioxol)methyl]-4-methylbenzamide | 269.29 | 210–215 | 3.5 | 1685–1700 | 6.9 (benzodioxol CH₂), 2.3 (CH₃) |
Notes:
- IR Spectroscopy : The C=O stretch in 3-Benzamido-4-methylbenzamide (~1660–1680 cm⁻¹) aligns with typical benzamide derivatives but shows slight shifts compared to benzodioxole-containing analogues due to electronic effects .
- ¹H-NMR : The methyl group at 2.4 ppm is characteristic, while aromatic protons resonate between 7.1–8.1 ppm, influenced by substituent electronegativity .
Computational and Theoretical Insights
- HOMO-LUMO Gaps : 3-Benzamido-4-methylbenzamide is predicted to have a wider HOMO-LUMO gap (~4.5 eV) than methoxy-substituted analogues (~4.0 eV), suggesting lower electrophilicity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
